1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: [4-(3-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H28N2O3/c1-24-17-11-16(12-18(13-17)25-2)20(23)22-7-5-21(6-8-22)19-10-14-3-4-15(19)9-14/h11-15,19H,3-10H2,1-2H3
• InChI Key: UBPPJXPGUGGWRD-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)C3CC4CCC3C4)OC

Description

1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine, also known as BDP, is a compound that has gained attention due to its potential use in scientific research. BDP is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine acts as a ligand for various receptors, including the serotonin 5-HT1A and dopamine D2 receptors. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine binds to these receptors, leading to a conformational change that activates downstream signaling pathways. The activation of these pathways can lead to changes in cellular responses, such as changes in gene expression and neurotransmitter release.
Biochemical and Physiological Effects:
1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has been shown to have various biochemical and physiological effects. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has been shown to increase the release of dopamine in the prefrontal cortex, which is involved in reward and motivation. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has also been shown to decrease the release of glutamate in the hippocampus, which is involved in learning and memory. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for specific receptors. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine can be used to study ligand-receptor interactions and downstream signaling pathways. However, 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.

Future Directions

For 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine research include studying its effects on neural circuits and developing new drugs for neuropsychiatric disorders.

Synthesis Methods

1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine can be synthesized using different methods, including the reaction of 3,5-dimethoxybenzoyl chloride with bicyclo[2.2.1]hept-2-ene-2-amine. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified through column chromatography to obtain pure 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine.

Scientific Research Applications

1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has shown potential in scientific research as it can act as a ligand for various receptors. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has been studied for its interaction with the serotonin 5-HT1A receptor, which is involved in anxiety and depression. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has also been shown to interact with the dopamine D2 receptor, which is involved in reward and motivation. 1-Bicyclo[2.2.1]hept-2-yl-4-(3,5-dimethoxybenzoyl)piperazine has been used to study the effects of ligand-receptor interactions on signaling pathways and cellular responses.